Cas no 5853-18-9 (2-{5-(3-Bromophenyl)-4-phenyl-4H-1,2,4-triazol-3-ylthio}acetohydrazide)

2-{5-(3-Bromophenyl)-4-phenyl-4H-1,2,4-triazol-3-ylthio}acetohydrazide is a specialized organic compound featuring a 1,2,4-triazole core substituted with a 3-bromophenyl group, a phenyl ring, and a thioacetohydrazide moiety. This structure imparts potential reactivity and binding properties, making it a candidate for applications in medicinal chemistry and material science. The bromophenyl group enhances electrophilic substitution potential, while the triazole scaffold offers stability and versatility in synthetic modifications. The thioacetohydrazide functional group provides additional sites for derivatization, facilitating the development of novel pharmacophores or ligands. Its well-defined molecular architecture supports precise structural optimization for targeted research applications.

2-{5-(3-Bromophenyl)-4-phenyl-4H-1,2,4-triazol-3-ylthio}acetohydrazide structure

5853-18-9 structure

Product Name:2-{5-(3-Bromophenyl)-4-phenyl-4H-1,2,4-triazol-3-ylthio}acetohydrazide

CAS No:5853-18-9

MF:C₁₆H₁₄BrN₅OS

MW:404.28426027298

MDL:MFCD01793543

CID:1610853

PubChem ID:1109833

Update Time:2025-10-18

2-{5-(3-Bromophenyl)-4-phenyl-4H-1,2,4-triazol-3-ylthio}acetohydrazide Chemical and Physical Properties

Names and Identifiers

- 2-{[5-(3-bromophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide
- acetic acid, 2-[[5-(3-bromophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio]-, hydrazide
- 2-[[5-(3-bromophenyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetohydrazide
- 2-{[5-(3-bromophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetohydrazide
- ALBB-003966
- LS-01417
- CS-0326926
- AB00099344-01
- 2-{[5-(3-bromophenyl)-4-phenyl-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide
- AKOS000321563
- 2-([5-(3-Bromophenyl)-4-phenyl-4h-1,2,4-triazol-3-yl]thio)acetohydrazide
- Cambridge id 5853189
- 2-{[5-(3-chlorophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]sulfanyl}acetohydrazide
- MFCD01793543
- STK502820
- 5853-18-9
- 324054-76-4
- 2-((5-(3-Bromophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)acetohydrazide
- DTXSID20360416
- 2-{5-(3-Bromophenyl)-4-phenyl-4H-1,2,4-triazol-3-ylthio}acetohydrazide
- MDL： MFCD01793543
- Inchi： 1S/C16H14BrN5OS/c17-12-6-4-5-11(9-12)15-20-21-16(24-10-14(23)19-18)22(15)13-7-2-1-3-8-13/h1-9H,10,18H2,(H,19,23)
- InChI Key： ZHHCMWHDOHWEDJ-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(=C1)C1=NN=C(N1C1C=CC=CC=1)SCC(NN)=O

Computed Properties

Exact Mass: 403.01042
Monoisotopic Mass: 403.010243
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 24
Rotatable Bond Count: 5
Complexity: 423
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 111
Surface Charge: 0
XLogP3: 2.9

Experimental Properties

Density: 1.61
Boiling Point: °Cat760mmHg
Flash Point: °C
Refractive Index: 1.728
PSA: 85.83
LogP: 2.9

2-{5-(3-Bromophenyl)-4-phenyl-4H-1,2,4-triazol-3-ylthio}acetohydrazide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB405177-500 mg	2-{[5-(3-Bromophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetohydrazide	5853-18-9		500MG	€254.60	2022-08-31
abcr	AB405177-1 g	2-{[5-(3-Bromophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetohydrazide	5853-18-9		1 g	€322.50	2023-07-19
abcr	AB405177-5 g	2-{[5-(3-Bromophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetohydrazide	5853-18-9		5 g	€907.00	2023-07-19
Chemenu	CM115086-5g	2-{[5-(3-bromophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetohydrazide	5853-18-9	95%	5g	$***	2023-05-30
Chemenu	CM115086-10g	2-{[5-(3-bromophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetohydrazide	5853-18-9	95%	10g	$***	2023-05-30
TRC	B282255-250mg	2-{[5-(3-Bromophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetohydrazide	5853-18-9		250mg	$ 275.00	2022-04-02
TRC	B282255-500mg	2-{[5-(3-Bromophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetohydrazide	5853-18-9		500mg	$ 450.00	2022-04-02
TRC	B282255-1000mg	2-{[5-(3-Bromophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl]thio}acetohydrazide	5853-18-9		1g	$ 720.00	2022-04-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1397596-250mg	2-((5-(3-Bromophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)acetohydrazide	5853-18-9	97%	250mg	￥864.00	2024-05-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1397596-1g	2-((5-(3-Bromophenyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)acetohydrazide	5853-18-9	97%	1g	￥2160.00	2024-05-07